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Introduction

Chrysobactin is a catechol-type siderophore produced by various bacteria, notably the plant
pathogen Dickeya dadantii (formerly known as Erwinia chrysanthemi), to acquire iron from the
environment.[1][2][3] As iron acquisition is crucial for bacterial survival and virulence,
chrysobactin and its transport system are potential targets for developing novel antimicrobial
agents.[4] Structurally, chrysobactin is N-[N2-(2,3-dihydroxybenzoyl)-D-lysyl]-L-serine.[1][2]
These application notes provide detailed protocols for the isolation and purification of
chrysobactin from bacterial cultures.

Data Presentation
Table 1: Quantitative Yield of Chrysobactin and Related
Siderophores

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668919?utm_src=pdf-interest
https://www.benchchem.com/product/b1668919?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1657869/
https://www.researchgate.net/publication/255728939_Isolation_Characterization_and_Synthesis_of_Chrysobactin_a_Compound_with_sIderophore_Activity_from_Erwinia_chrysanthemi
https://pubmed.ncbi.nlm.nih.gov/8837459/
https://www.benchchem.com/product/b1668919?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3126860/
https://www.benchchem.com/product/b1668919?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1657869/
https://www.researchgate.net/publication/255728939_Isolation_Characterization_and_Synthesis_of_Chrysobactin_a_Compound_with_sIderophore_Activity_from_Erwinia_chrysanthemi
https://www.benchchem.com/product/b1668919?utm_src=pdf-body
https://www.benchchem.com/product/b1668919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Producing Culture .
. Compound Yield (mg) Source

Organism Volume (L)
Dickeya
chrysanthemi 2 Chrysobactin 1.0 [5]
EC16
Dickeya .

) Cyclic
chrysanthemi 2 ) ) 15 [5]

trichrysobactin

EC16
Dickeya Linear
chrysanthemi 2 trichrysobactin & 0.5 [5]
EC16 Dichrysobactin

Experimental Workflows and Logical Relationships
Chrysobactin Isolation and Purification Workflow
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Caption: Workflow for chrysobactin isolation and purification.
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Mechanism of Chrysobactin-Mediated Iron Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

